Cas no 1246815-48-4 (1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride)

• Product Name: 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride
• CAS No: 1246815-48-4
• MF: C₁₉H₂₄ClNO
• MW: 325.902257919312
• CID: 1072656
• Update Time: 2025-07-16

1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2H8]-Naphyrone hydrochloride
• 2-Naphthyl Pyrovalerone-d8 Hydrochloride
• 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride

• Inchi： 1S/C19H23NO.ClH/c1-2-7-18(20-12-5-6-13-20)19(21)17-11-10-15-8-3-4-9-16(15)14-17;/h3-4,8-11,14,18H,2,5-7,12-13H2,1H3;1H/i5D2,6D2,12D2,13D2;
• InChI Key： SIOVYKZRZLWQSY-DSRNMFAASA-N
• SMILES： C(C1=CC=C2C(=C1)C=CC=C2)(=O)C(N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H])CCC.[H]Cl

Additional information on 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride

Introduction to 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1246815-48-4, specifically 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in the scientific community due to its unique structural features and potential applications in drug discovery and biochemical research. The presence of a naphthalene ring fused with a pentanone core, further modified by a deuterated pyrrolidinyl group, makes it a structurally complex yet intriguing candidate for further exploration.

In recent years, the demand for isotopically labeled compounds has surged in the pharmaceutical industry. Isotopes such as deuterium (²H) offer several advantages over their protiated counterparts, including reduced metabolic clearance and improved pharmacokinetic profiles. The use of octadeuteriopyrrolidin-1-yl in this compound not only enhances its stability but also allows for detailed mechanistic studies using deuterium labeling techniques. These techniques are invaluable in understanding metabolic pathways and drug interactions at a molecular level.

The naphthalen-2-yl moiety in the compound contributes to its lipophilicity and potential membrane permeability, which are critical factors in drug design. The combination of these structural elements suggests that this compound may exhibit properties suitable for various therapeutic applications. For instance, its ability to cross biological membranes could make it an effective candidate for topical or oral formulations. Additionally, the hydrochloride salt form (:hydrochloride) ensures better solubility and stability, further enhancing its suitability for pharmaceutical use.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior. The structural complexity of 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride can be effectively modeled using quantum mechanical methods. These simulations have revealed insights into its potential interactions with biological targets, providing a foundation for rational drug design. Such computational approaches are increasingly integral to modern pharmaceutical research, allowing scientists to predict binding affinities and optimize molecular structures before experimental synthesis.

The field of medicinal chemistry has seen significant growth in the development of novel heterocyclic compounds. The pyrrolidinyl ring in this molecule is a well-known pharmacophore found in numerous bioactive agents. Its deuterated version not only retains the pharmacological potential but also offers improved metabolic stability. This balance between structural complexity and functional utility makes it an attractive scaffold for further derivatization and optimization.

Experimental validation of theoretical predictions is crucial in drug discovery. The synthesis of 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride has been achieved through multi-step organic synthesis involving advanced catalytic methods. These synthetic routes highlight the growing sophistication of chemical methodologies capable of producing complex isotopically labeled molecules with high precision. The successful preparation of this compound underscores the progress being made in synthetic organic chemistry and its impact on pharmaceutical innovation.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for biochemical research, particularly in studying enzyme mechanisms and ligand-receptor interactions. The deuterium labeling provides an additional layer of analytical depth, enabling researchers to probe reaction kinetics and metabolic pathways with greater detail than ever before.

As our understanding of molecular interactions continues to evolve, compounds like 1-naphthalen-2-yl-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)pentan-1-one:hydrochloride will play an increasingly important role in advancing therapeutic strategies. Their complex structures offer untapped potential for developing new treatments targeting a wide range of diseases. The integration of cutting-edge computational techniques with traditional synthetic methodologies ensures that such compounds will remain at the forefront of scientific inquiry.

In conclusion,1-naphthalen-2-yl-2-(2， 2， 3， 3， 4， 4， 5， 5-octadeuteriopyrrolidin - 1 - yl)pentan - 1 - one: hydrochloride (CAS no1246815 -48 -4) stands as a testament to the ingenuity and progress in chemical biology and pharmaceutical science。 Its unique structural attributes coupled with isotopic labeling make it a promising candidate for future research。 As scientific methodologies continue to advance， compounds like this will undoubtedly contribute significantly to our understanding of biological processes and the development of novel therapeutic agents。